Cas no 7460-27-7 (2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine)

• Product Name: 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine
• CAS No: 7460-27-7
• MF: C₁₂H₁₁ClN₄O₂
• MW: 278.69434094429
• CID: 2626555
• PubChem ID: 245966
• Update Time: 2025-06-08

2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,[(2-chloro-5-nitrophenyl)methylene]
• (2-chloro-6-methyl-5-nitro-pyrimidin-4-yl)-methyl-phenyl-amine;<2-Chlor-5-nitro-benzyliden>-malonsaeure-dinitril;2-Chlor-5-nitro-benzalmalonitril;(2-chloro-5-nitro-benzylidene)-malononitrile;(2-Chlor-5-nitro-benzyliden)-malononitril;(2-Chlor-6-methyl-5-nitro-pyrimidin-4-yl)-methyl-phenyl-amin;
• 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine
• SR-01000398532
• CS-0287172
• NCIOpen2_002787
• SMR000354505
• CHEMBL1406682
• DTXSID30996109
• NSC58448
• 7460-27-7
• AKOS001036698
• STL087650
• NSC-58448
• Z56765939
• MLS001018319
• SR-01000398532-1
• F0020-0097

• Inchi： 1S/C12H11ClN4O2/c1-8-10(17(18)19)11(15-12(13)14-8)16(2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： JDGQVAOYUNHCNU-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(=N1)N(C)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.05700
• Monoisotopic Mass: 278.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.389
• Boiling Point: 464.8°C at 760 mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.645
• PSA: 74.84000
• LogP: 3.63770

Additional information on 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine

2-Chloro-N,6-Dimethyl-5-Nitro-N-Phenylpyrimidin-4-amine (CAS No. 7460-27-7): An Overview

2-Chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine (CAS No. 7460-27-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a derivative of pyrimidine with unique structural and chemical properties that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine consists of a pyrimidine ring substituted with a chlorine atom at the 2-position, methyl groups at the 6-position and the amino nitrogen, a nitro group at the 5-position, and a phenyl group attached to the amino nitrogen. This intricate arrangement confers the compound with specific reactivity and biological activity, making it a valuable starting material for further chemical transformations.

In recent years, 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine has gained attention in the field of medicinal chemistry due to its potential as an intermediate in the synthesis of novel drugs. Research has shown that compounds derived from this structure exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The synthesis of 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine typically involves multi-step reactions starting from readily available precursors. One common approach is to begin with 2-chloro-5-nitropyrimidine and sequentially introduce the methyl and phenyl groups through substitution reactions. The final step involves the formation of the amine functionality through reductive amination or other suitable methods. The synthetic route can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

Beyond its role as an intermediate in drug synthesis, 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine has also found applications in agrochemicals. Its structural features make it suitable for the development of herbicides and fungicides with improved efficacy and reduced environmental impact. A recent study published in the Pest Management Science journal highlighted the potential of this compound as a lead structure for designing new herbicides with selective activity against broadleaf weeds.

The physical and chemical properties of 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine have been extensively characterized. It is a solid at room temperature with a melting point ranging from 130 to 135°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are important considerations for its handling and use in laboratory settings.

In terms of safety and handling, while 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local environmental regulations to ensure responsible handling.

The future prospects for 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine are promising. Ongoing research continues to explore new derivatives and applications of this compound. For example, recent studies have investigated its potential as a scaffold for developing novel antifungal agents targeting resistant strains of fungi. The ability to fine-tune the chemical structure through functional group modifications opens up numerous possibilities for optimizing biological activity and pharmacological properties.

In conclusion, 2-chloro-N,6-dimethyl-5-nitro-N-phenylpyrimidin-4-amine (CAS No. 7460-27-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and versatile reactivity make it an important intermediate in the development of new drugs and agrochemicals. As research progresses, it is likely that this compound will continue to play a crucial role in advancing various fields within the chemical sciences.